Cas no 158932-33-3 ((R,R)-Secoisolariciresinol diglucoside)

• Product Name: (R,R)-Secoisolariciresinol diglucoside
• CAS No: 158932-33-3
• MF: C₃₂H₄₆O₁₆
• MW: 686.698051929474
• CID: 65508
• PubChem ID: 9917980
• Update Time: 2025-06-14

(R,R)-Secoisolariciresinol diglucoside Chemical and Physical Properties

Names and Identifiers

• Seco-isolariciresinol diglucoside
• SDG
• (2R,3R,4S,5S,6R)-2-[(2R,3R)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• rac Secoisolaricires
• rac Secoisolariciresinol Diglucoside
• SECO-ISOLARICIRESINOL DIGLUCOSIDE(SDG)(P) PrintBack
• Lignans
• Secoisolariciresinol diglucoside
• X1171
• Y0185
• (2R,3R)-SDG
• Secoisolarisiresinol Diglucoside
• Secoisolariciresinol Diglucoside(SDG)
• (2R,3R)-2,3-Bis[(4-hydroxy-3-Methoxyphenyl)Methyl]-1,4-butanediyl Bis-β-D-glucopyranoside
• [R-(R*,R*)]-2,3-Bis[(4-Hydroxy-3-Methoxyphenyl) Methyl]-1,4-butanediyl Bis-β-D-glucopyranoside
• Seco-isolariciresinol diglycoside, 98%, from Linum usitatissimum L.
• Secoisolariciresinol Diglucoside
• T9281L29MV
• Secoisolariciresinol diglycoside
• Secoisolariciresinol-Diglucoside
• C32H46O16
• (R,R)-Secoisolariciresinol diglucoside
• EBD2202224
• 244S820
• beta-D-Glucopyranose, diglycoside with 2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol, [R-(R*,R*)]
• DTXCID60383588
• Q4161320
• CS-0100998
• SecoisolariciresinolDiglucoside
• CCG-270376
• Bmhb-diglc
• AC-34917
• MS-31118
• (R,R)-SDG
• (2R,3R)-2,3-Bis((4-hydroxy-3-methoxyphenyl)methyl)-1,4-butanediyl bis-beta-D-glucopyranoside
• 2,3-Bis(3-methoxy-4-hydroxybenzyl)butane-1,4-diol 1,4-diglucoside
• UNII-T9281L29MV
• SCHEMBL16307898
• CHEMBL2425486
• (R,R)-SDG; (R,R)-LGM2605
• beta-D-GLUCOPYRANOSIDE, (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-
• (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-.BETA.-D-GLUCOPYRANOSIDE
• 148244-82-0
• AKOS030573403
• (R,R)-SECOISOLARICIRESINOLDIGLUCOSIDE
• HY-N6937
• LGM2605
• s3780
• DTXSID40432760
• .BETA.-D-GLUCOPYRANOSIDE, (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'R)-6,6'-(((2R,3R)-2,3-Bis(4-hydroxy-3-methoxybenzyl)butane-1,4-diyl)bis(oxy))bis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
• FlaxseedLigans(SDG)
• E1451
• 158932-33-3
• (R,R)-LGM2605
• (+)-secoisolariciresinol diglucoside
• LS-15336
• Secoisolariciresinol 9,9'-diglucoside
• SDG;BMHB-diGlc
• 2-[2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FT-0674549
• CHEBI:172801
• BCP25486
• Secoisolariciresinol Diglucoside?
• Secoisolariciresinol Diglycoside, Seco-Isolariciresinol Diglycoside
• BRD-K77320845-001-01-2
• DA-67514
• C22584

• MDL： MFCD03427692
• Inchi： 1S/C32H46O16/c1-43-21-9-15(3-5-19(21)35)7-17(13-45-31-29(41)27(39)25(37)23(11-33)47-31)18(8-16-4-6-20(36)22(10-16)44-2)14-46-32-30(42)28(40)26(38)24(12-34)48-32/h3-6,9-10,17-18,23-42H,7-8,11-14H2,1-2H3/t17-,18-,23+,24+,25+,26+,27-,28-,29+,30+,31+,32+/m0/s1
• InChI Key： SBVBJPHMDABKJV-PGCJWIIOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@H](CC1C=CC(=C(C=1)OC)O)[C@@H](CC1C=CC(=C(C=1)OC)O)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 686.27900
• Monoisotopic Mass: 686.27858538 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258
• Molecular Weight: 686.7
• XLogP3: -0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.523
• Melting Point: No data available
• Boiling Point: 989.171°C at 760 mmHg
• Flash Point: 552.031°C
• Refractive Index: 1.655
• PSA: 257.68000
• LogP: -2.23440

(R,R)-Secoisolariciresinol diglucoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides
• Other Chemical Reagents

Additional information on (R,R)-Secoisolariciresinol diglucoside

Comprehensive Overview of (R,R)-Secoisolariciresinol Diglucoside (CAS No. 158932-33-3): Properties, Applications, and Research Insights

(R,R)-Secoisolariciresinol diglucoside (CAS No. 158932-33-3), often abbreviated as SDG, is a naturally occurring lignan compound predominantly found in flaxseed (Linum usitatissimum) and other plant sources. This bioactive phytochemical has garnered significant attention in recent years due to its potential health benefits, including antioxidant, anti-inflammatory, and phytoestrogenic properties. The compound's unique molecular structure, featuring two glucose moieties linked to the secoisolariciresinol backbone, contributes to its stability and bioavailability in human metabolism.

In the context of modern health trends, (R,R)-Secoisolariciresinol diglucoside aligns with growing consumer interest in plant-based nutraceuticals and functional foods. Researchers have extensively studied its role in cardiovascular health, with clinical trials suggesting its ability to modulate lipid profiles and improve endothelial function. The compound's CAS No. 158932-33-3 serves as a critical identifier in pharmacological databases, ensuring accurate research reproducibility across studies. Current investigations also explore its potential synergistic effects with other polyphenols in complex botanical matrices.

The metabolism of SDG by gut microbiota represents a fascinating area of contemporary research. After ingestion, intestinal bacteria hydrolyze the diglucoside bonds, releasing secoisolariciresinol, which is further converted into enterodiol and enterolactone – the active mammalian lignans with documented estrogen receptor interactions. This biotransformation pathway explains the compound's classification as a phytoestrogen and its relevance to hormonal balance studies. Analytical techniques such as HPLC-MS have become indispensable for quantifying (R,R)-Secoisolariciresinol diglucoside in various matrices, with method optimization being a frequent topic in analytical chemistry literature.

From an industrial perspective, the extraction and purification of CAS No. 158932-33-3 present both challenges and opportunities. Advanced techniques like supercritical fluid extraction and preparative chromatography are increasingly employed to obtain high-purity SDG for research and commercial applications. The compound's stability profile under different processing conditions remains a key consideration for food technologists developing flaxseed-enriched products. Recent patent filings reveal growing interest in SDG-enriched formulations for dietary supplements targeting metabolic syndrome parameters.

Emerging research directions for (R,R)-Secoisolariciresinol diglucoside include its potential role in gut microbiome modulation and neuroprotective effects. Preliminary studies suggest the compound may influence microbial populations associated with short-chain fatty acid production, while in vitro models demonstrate protective effects against oxidative stress in neuronal cells. These findings position CAS No. 158932-33-3 as a promising candidate for multidisciplinary research bridging nutrition, microbiology, and neuroscience. The scientific community continues to investigate optimal dosage forms and delivery systems to maximize the compound's bioavailability and therapeutic potential.

Quality control standards for SDG have evolved significantly, with pharmacopeial monographs now including detailed specifications for identity testing and purity assessment. The stereochemical configuration denoted by (R,R) in the compound's name is particularly crucial, as it determines biological activity and metabolic fate. Current good manufacturing practices (cGMP) for botanical extracts emphasize the importance of rigorous characterization using orthogonal analytical methods, ensuring batch-to-batch consistency of Secoisolariciresinol diglucoside-containing products.

The commercial landscape for CAS No. 158932-33-3 reflects broader market trends toward evidence-based nutraceuticals. Product developers are increasingly combining SDG with complementary bioactive compounds like omega-3 fatty acids and dietary fiber, creating multifunctional formulations. Regulatory agencies worldwide have generally recognized (R,R)-Secoisolariciresinol diglucoside as safe when used in appropriate concentrations, though specific health claim approvals vary by jurisdiction. This regulatory environment continues to shape product development strategies and marketing communications in the dietary supplement industry.

Future research trajectories for SDG will likely focus on elucidating structure-activity relationships through molecular modeling approaches and investigating epigenetic mechanisms of action. The compound's potential applications in personalized nutrition strategies, particularly for populations with specific metabolic phenotypes, represent an exciting frontier. As analytical technologies advance, more sensitive detection methods will enable researchers to track (R,R)-Secoisolariciresinol diglucoside metabolites at lower concentrations, providing deeper insights into its pharmacokinetic profile and tissue distribution patterns.